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AC915 Accelerometer Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to optimize the signal-to-noise ratio (SNR) of the AC915 accelerometer in experimental

setups.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the primary sources of noise in measurements from the AC915 accelerometer?

A1: Noise in IEPE accelerometers like the AC915 can be broadly categorized into intrinsic and

extrinsic noise. Intrinsic noise is inherent to the sensor's design and electronic components.

Extrinsic noise originates from external sources and can often be mitigated.[1]

Key sources of extrinsic noise include:

Ground Loops: These occur when there are multiple ground points in the measurement

system, leading to undesirable current flow that introduces noise, often at 50 or 60 Hz.[1][2]

Electromagnetic and Radio Frequency Interference (EMI/RFI): Noise can be coupled into the

signal from nearby power lines, motors, or other electronic devices.[3][4]
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Triboelectric Noise: This is generated by the mechanical motion and friction of the

connecting cable itself.[5]

Power Supply Noise: Unstable or noisy power supplies can inject noise directly into the

accelerometer's electronics.[6][7]

Improper Mounting: Incorrect mounting can lead to a poor mechanical connection, resulting

in a lower resonant frequency and increased susceptibility to noise.[4][8][9][10][11]

Q2: My signal is showing significant 60 Hz (or 50 Hz) noise. What is the likely cause and how

can I fix it?

A2: A predominant noise peak at the AC line frequency (60 Hz in North America, 50 Hz in many

other regions) is a classic symptom of a ground loop.[2] This happens when the accelerometer

and the data acquisition system are grounded at different potentials, creating a loop for noise

currents to flow through the cable shield.

Troubleshooting Steps:

Implement Single-Point Grounding: The most effective solution is to ensure your entire

measurement system is grounded at a single point, typically at the signal conditioner or data

acquisition system.[1]

Use an Isolated Mounting Stud: The AC915 is a case-grounded sensor. To break a ground

loop, use an insulated mounting stud to electrically isolate the accelerometer from the test

structure.[2][12]

Check Cable Shielding: Ensure you are using a high-quality, properly shielded cable. The

shield should be connected to the ground at one end only, typically at the instrumentation

side.[3][4]

Q3: How does the choice of power supply affect the signal-to-noise ratio of the AC915?

A3: The AC915 is an IEPE (Integral Electronics Piezoelectric) accelerometer and requires a

constant current power supply (typically 2-10 mA) with a voltage of 18-28 VDC. The stability

and noise level of this power supply are critical for optimal performance. A noisy power supply
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can directly inject electronic noise into the sensor's internal amplifier, degrading the signal-to-

noise ratio.[6][13]

Recommendations:

Use a low-noise, linear-regulated power supply designed for IEPE sensors.

Avoid using switching power supplies, as they can introduce high-frequency noise.[7][13] If a

switching supply is unavoidable, use a high-quality one with excellent filtering and regulation.

Ensure the power supply can provide the necessary compliance voltage and current for the

full dynamic range of your expected measurements.[13]

Q4: What is the correct way to mount the AC915 to minimize noise and ensure accurate

measurements?

A4: Proper mounting is crucial for achieving the best high-frequency response and minimizing

noise. An improper mount can act as a mechanical filter, attenuating the signal of interest and

potentially introducing noise.

Mounting Best Practices:

Surface Preparation: The mounting surface should be clean, flat, and smooth.[4][8]

Stud Mounting: This is the recommended method for the best performance. It provides a

rigid connection and the widest frequency response.[4][8][9][10][11]

Mounting Torque: Apply the correct mounting torque as specified in the datasheet to ensure

a secure connection without damaging the sensor.

Coupling Fluid: Applying a thin layer of silicone grease or a similar coupling fluid between the

sensor and the mounting surface can improve high-frequency transmissibility.[8][10]

Adhesive Mounting: If stud mounting is not feasible, a rigid adhesive like epoxy can be used.

Note that this may lower the resonant frequency of the system.[4][8][9] Avoid using soft

adhesives or double-sided tape for high-frequency measurements.[9]
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Quantitative Data Summary
The following tables summarize key specifications of the AC915 accelerometer and the impact

of various factors on measurement quality.

Table 1: AC915 Accelerometer Key Specifications

Parameter Value

Sensitivity (±10%) 100 mV/g

Frequency Response (±3dB) 0.5 - 15,000 Hz

Spectral Noise @ 10 Hz 30 µg/√Hz

Spectral Noise @ 100 Hz 19 µg/√Hz

Spectral Noise @ 1000 Hz 15 µg/√Hz

Power Requirements 18-28 VDC, 2-10 mA Constant Current

Bias Output Voltage 10-14 VDC

Table 2: Impact of Mounting Method on Usable Frequency Range (Illustrative)

Mounting Method
Typical Usable Frequency
Range

Relative Performance

Stud Mount with Coupling

Fluid
Up to 15,000 Hz Excellent

Stud Mount (Dry) Up to 12,000 Hz Very Good

Rigid Epoxy Adhesive Up to 7,000 Hz Good

Magnetic Mount Up to 5,000 Hz Fair

Double-Sided Adhesive Tape Up to 1,000 Hz Poor

Experimental Protocols
Protocol 1: Measuring the Noise Floor of the AC915
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Objective: To determine the baseline noise level of the AC915 accelerometer in a specific

experimental setup.

Methodology:

Mechanical Isolation: Mount the AC915 accelerometer to a large, stable mass (e.g., a

granite block) on a vibration isolation table to minimize external vibrations.[14]

Power and Connection: Power the accelerometer with a low-noise IEPE signal conditioner.

Connect the output to a high-resolution data acquisition system (DAQ).

Data Acquisition:

Set the DAQ to a high sampling rate (e.g., 50 kHz).

Record the output signal for a sufficient duration (e.g., 60 seconds) with no external

vibration input.

Data Analysis:

Calculate the Root Mean Square (RMS) of the recorded voltage signal.

Convert the RMS voltage to acceleration (g) by dividing by the sensor's sensitivity (100

mV/g). This value represents the RMS noise in 'g'.

Calculate the Power Spectral Density (PSD) of the signal to observe the noise distribution

across the frequency spectrum.

Protocol 2: Evaluating the Impact of Power Supply on Noise

Objective: To quantify the noise contribution from different power supplies.

Methodology:

Baseline Measurement: Perform the noise floor measurement as described in Protocol 1

using a high-quality, low-noise IEPE signal conditioner. This will serve as your baseline.
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Substitute Power Supply: Replace the high-quality power supply with the power supply you

intend to evaluate.

Repeat Measurement: Repeat the noise floor measurement under identical conditions.

Comparison: Compare the RMS noise and PSD plots from the two measurements. A

significant increase in the RMS value or the appearance of new peaks in the PSD indicates

noise introduced by the power supply under test.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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